Cas no 773-64-8 (Mesitylenesulfonyl chloride)
Mesitylenesulfonyl chloride (MsCl) is a sulfonating reagent widely used in organic synthesis, particularly for the protection of amines and hydroxyl groups. Its sterically hindered mesitylene group enhances selectivity and reduces side reactions, making it advantageous in complex molecular transformations. The compound exhibits high reactivity under mild conditions, facilitating efficient sulfonylation without requiring harsh catalysts. MsCl is also valued for its stability and ease of handling compared to more labile sulfonyl chlorides. Its crystalline solid form ensures precise measurement and consistent performance in reactions. These properties make it a preferred choice in peptide synthesis, nucleoside modifications, and other fine chemical applications.
Mesitylenesulfonyl chloride structure
Product Name:Mesitylenesulfonyl chloride
CAS No:773-64-8
MF:C9H11ClO2S
MW:218.700440645218
MDL:MFCD00007434
CID:39870
PubChem ID:24897176
Update Time:2025-11-01
Mesitylenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Mesitylenesulfonyl chloride
- 2,4,6-Trimethylbenzenesulfonyl chloride
- Mesitylenesulphonyl chloride
- 2,4,6-Trimethylbenzenesulphonyl chloride
- 2,4,6-TRIMETHYLBENZYLSULFONYL CHLORIDE
- 2-MESITYLENSULFONYL CHLORIDE
- MESITYLENE-2-SULFONYL CHLORIDE
- MESITYLENE-2-SULFONIC ACID CHLORIDE
- MESITYLENESULFONYL CHLORIDE
- 2,4,6-Trimethylbenzene-1-sulfonyl chloride
- Benzenesulfonyl chloride,4,6-trimethyl-
- 2,4,6-trimethylbenzenesulfonylchloride
- 2-mesitylene sulphonyl chloride
- NS00037912
- 2,6-Trimethylbenzenesulfonyl chloride
- BRN 1107601
- 2,4,6-Trimethylbenzensulfonyl chloride
- 93TFV87MP5
- AM20041152
- FT-0612779
- MESITYLSULFONYL CHLORIDE
- 2,4,6-trimethylbenzenesulphonic acid chloride
- SCHEMBL7608
- 2-Mesitylenesulfonylchloride
- 773-64-8
- EINECS 212-257-8
- CS-W007703
- M0071
- mesitylenesulfonylchloride
- WLN: WSGR B1 D1 F1
- F0808-2028
- mesitylene sulfonyl chloride
- NSC-403295
- 2-Mesitylenesulfonyl chloride, 99%
- 2-mesitylene sulfonyl chloride
- 2,4,6-Trimethyl-benzenesulfonyl chloride
- AKOS000431085
- DTXSID90228019
- NSC 403295
- Mesitylenesulphonylchloride
- SB21086
- A9792
- InChI=1/C9H11ClO2S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H
- STR02217
- MFCD00007434
- 2-mesitylsulfonyl chloride
- W-104321
- Q21099516
- 3-11-00-00346 (Beilstein Handbook Reference)
- 2,4,6trimethyl benzene sulphonyl chloride
- 2,6-(Trimethylbenzene)sulfonyl chloride
- NSC403295
- 2,4,6-trimethylphenylsulfonyl chloride
- Benzenesulfonyl chloride, 2,4,6-trimethyl-
- mesitylsulfonylchloride
- Mesitylene-2-sulphonyl chloride
- 2,4,6 trimethyl benzene sulphonyl chloride
- EN300-01722
- DTXCID60150510
- DB-000155
- STL199175
- 2-Mesitylenesulfonyl chloride (8CI)
- Mesitylenesulfonyl chloride
-
- MDL： MFCD00007434
- Inchi： 1S/C9H11ClO2S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3
- InChI Key： PVJZBZSCGJAWNG-UHFFFAOYSA-N
- SMILES： ClS(C1C(C)=CC(C)=CC=1C)(=O)=O
- BRN： 1107601
Computed Properties
- Exact Mass: 218.01700
- Monoisotopic Mass: 218.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 42.5A^2
Experimental Properties
- Color/Form: Lamellar crystallization
- Density: 1.4386 (rough estimate)
- Melting Point: 54.0 to 58.0 deg-C
- Boiling Point: 150°C/20mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.5500 (estimate)
- Solubility: Soluble in toluene (almost transparency).
- Water Partition Coefficient: Insoluble
- PSA: 42.52000
- LogP: 3.62010
- Solubility: Soluble in organic solvents
- Sensitiveness: Moisture Sensitive
Mesitylenesulfonyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S22-S26-S27-S36/37/39-S45
- FLUKA BRAND F CODES：10-21
- RTECS：DB8930000
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：II
- Risk Phrases：R29; R34
- HazardClass：8
- PackingGroup：II
- Storage Condition：0-10°C
- Packing Group：II
- Hazard Level：8
Mesitylenesulfonyl chloride Customs Data
- HS CODE：29309070
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Mesitylenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 988813-25G |
2,4,6-Trimethylbenzenesulfonyl chloride, 98%, for synthesis |
773-64-8 | 98% | 25G |
￥ 58 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 988813-100G |
2,4,6-Trimethylbenzenesulfonyl chloride, 98%, for synthesis |
773-64-8 | 98% | 100G |
￥ 188 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 988813-500G |
2,4,6-Trimethylbenzenesulfonyl chloride, 98%, for synthesis |
773-64-8 | 98% | 500G |
￥ 683 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 318458-25G |
2,4,6-Trimethylbenzenesulfonyl chloride, 99% |
773-64-8 | 99% | 25G |
￥ 379 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 318458-100G |
2,4,6-Trimethylbenzenesulfonyl chloride, 99% |
773-64-8 | 99% | 100G |
￥ 1172 | 2022-04-26 | |
| Ambeed | A612400-10g |
2-Mesitylenesulfonyl chloride |
773-64-8 | 95% | 10g |
$6.0 | 2025-02-21 | |
| Ambeed | A612400-25g |
2-Mesitylenesulfonyl chloride |
773-64-8 | 95% | 25g |
$14.0 | 2025-02-21 | |
| Ambeed | A612400-100g |
2-Mesitylenesulfonyl chloride |
773-64-8 | 95% | 100g |
$47.0 | 2025-02-21 | |
| Ambeed | A612400-500g |
2-Mesitylenesulfonyl chloride |
773-64-8 | 95% | 500g |
$111.00 | 2021-07-07 | |
| Fluorochem | 044837-1g |
2-Mesitylenesulfonyl chloride |
773-64-8 | >98% | 1g |
￡10.00 | 2022-03-01 |
Mesitylenesulfonyl chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:773-64-8)Mesitylene-2-sulfonyl chloride
Order Number:sfd16321
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:773-64-8)
Order Number:SFD680
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:773-64-8)Mesitylene-2-sulfonyl chloride
Order Number:LE6138
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com
Mesitylenesulfonyl chloride Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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